Cas no 202819-51-0 ((4-nitrophenyl)-piperazin-1-yl-methanone;hydrochloride)

• Product Name: (4-nitrophenyl)-piperazin-1-yl-methanone;hydrochloride
• CAS No: 202819-51-0
• MF: C₁₁H₁₄ClN₃O₃
• MW: 271.700161457062
• CID: 4633794
• Update Time: 2025-06-13

(4-nitrophenyl)-piperazin-1-yl-methanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrobenzoyl)piperazine hydrochloride
• (4-nitrophenyl)-piperazin-1-yl-methanone;hydrochloride

• Inchi： 1S/C11H13N3O3.ClH/c15-11(13-7-5-12-6-8-13)9-1-3-10(4-2-9)14(16)17;/h1-4,12H,5-8H2;1H
• InChI Key： OGDUQVWZTNSTAC-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(C1C=CC(N(=O)=O)=CC=1)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (4-nitrophenyl)-piperazin-1-yl-methanone;hydrochloride

Recent Advances in the Study of (4-nitrophenyl)-piperazin-1-yl-methanone Hydrochloride (CAS: 202819-51-0)

The compound (4-nitrophenyl)-piperazin-1-yl-methanone hydrochloride (CAS: 202819-51-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine scaffold and nitro-phenyl moiety, has been investigated for its potential applications in drug discovery, particularly as a modulator of various biological targets. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of (4-nitrophenyl)-piperazin-1-yl-methanone hydrochloride via a one-pot reaction involving piperazine and 4-nitrobenzoyl chloride, followed by hydrochloride salt formation. The researchers reported a high yield (85%) and purity (>98%), making it a viable intermediate for further derivatization. The study also emphasized the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

Pharmacological evaluations have revealed that (4-nitrophenyl)-piperazin-1-yl-methanone hydrochloride exhibits notable affinity for serotonin receptors, particularly the 5-HT_1A and 5-HT_2A subtypes. In a preclinical model of anxiety and depression, the compound demonstrated dose-dependent anxiolytic and antidepressant effects, comparable to established therapeutics like fluoxetine. These findings were corroborated by in vitro binding assays and behavioral studies, suggesting its potential as a novel psychotropic agent.

Further investigations into the compound's mechanism of action have uncovered its role in modulating intracellular signaling pathways. A 2024 study in ACS Chemical Neuroscience reported that (4-nitrophenyl)-piperazin-1-yl-methanone hydrochloride activates the cAMP/PKA pathway while inhibiting the NF-κB pathway, thereby exerting anti-inflammatory and neuroprotective effects. This dual activity makes it a unique candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies indicate moderate oral bioavailability (40-50%) and a short half-life (2-3 hours), necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and formulation advancements to address these limitations.

In conclusion, (4-nitrophenyl)-piperazin-1-yl-methanone hydrochloride (CAS: 202819-51-0) represents a versatile scaffold with significant therapeutic potential. Its multifaceted pharmacological profile, combined with recent advancements in synthesis and mechanistic understanding, underscores its value in drug discovery. Future research should focus on optimizing its pharmacokinetics and expanding its applications to other disease areas.